Cas no 1716-22-9 (2,7-Naphthalenedisulfonicacid, 3-[2-(2,4-dinitrophenyl)diazenyl]-4-hydroxy-)

• Product Name: 2,7-Naphthalenedisulfonicacid, 3-[2-(2,4-dinitrophenyl)diazenyl]-4-hydroxy-
• CAS No: 1716-22-9
• MF: C₁₆H₁₀N₄O₁₁S₂
• MW: 498.400801181793
• CID: 117991
• PubChem ID: 79466
• Update Time: 2025-04-18

2,7-Naphthalenedisulfonicacid, 3-[2-(2,4-dinitrophenyl)diazenyl]-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 3-[2-(2,4-dinitrophenyl)diazenyl]-4-hydroxy-
• (3E)-3-[(2,4-dinitrophenyl)hydrazinylidene]-4-oxonaphthalene-2,7-disulfonic acid
• nitrazine yellow
• disodium (3E)-3-[(2,4-dinitrophenyl)hydrazono]-4-oxo-3,4-dihydronaphthalene-2,7-disulfonate
• Nitrazine, disodium salt
• Nitrazol Yellow
• Phenaphthazine, disodium salt
• 3-(2-(2,4-DINITROPHENYL)DIAZENYL)-4-HYDROXY-2,7-NAPHTHALENEDISULFONIC ACID
• DTXSID901037708
• 2,7-Naphthalenedisulfonic acid, 3-[2-(2,4-dinitrophenyl)diazenyl]-4-hydroxy-
• CHEMBL2110712
• PHENAPHTHAZINE FREE ACID
• 1-HYDROXY-2-(2,4-DINITROPHENYLAZO)-3,6-NAPHTHALENEDISULFONIC ACID
• 3-((2,4-Dinitrophenyl)azo)-4-hydroxy-2,7-naphthalenedisulfonic acid
• 2-((2,4-Dinitrophenyl)azo)-1-naphthol 3,6-disulfonic acid
• 2,7-NAPHTHALENEDISULFONIC ACID, 3-((2,4-DINITROPHENYL)AZO)-4-HYDROXY-
• 2-((2,4-Dinitrophenyl)azo)-1-naphthol 3,6-disulfonic acid disodium salt
• UNII-USH6E4Z2F7
• 3-[(2,4-dinitrophenyl)diazenyl]-4-hydroxynaphthalene-2,7-disulfonic acid
• DNPNS
• NCI-9360
• 2,7-NAPHTHALENEDISULFONIC ACID, 3-(2-(2,4-DINITROPHENYL)DIAZENYL)-4-HYDROXY-
• Q7041383
• 2-(2,4-dinitrophenylazo)-1-naphthol-3,6-disulfonic acid
• SCHEMBL1554804
• 1716-22-9
• SCHEMBL222615
• 3,6-Naphthalenedisulfonic acid, 2-((2,4-dinitrophenyl)azo)-1-hydroxy
• USH6E4Z2F7

• Inchi： 1S/C16H10N4O11S2/c21-16-11-3-2-10(32(26,27)28)5-8(11)6-14(33(29,30)31)15(16)18-17-12-4-1-9(19(22)23)7-13(12)20(24)25/h1-7,21H,(H,26,27,28)(H,29,30,31)/b18-17+
• InChI Key： AYCFJUKXFTYTGH-ISLYRVAYSA-N
• SMILES： S(C1C(=C(C2C=CC(=CC=2C=1)S(=O)(=O)O)O)/N=N/C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(=O)(=O)O

Computed Properties

• Exact Mass: 497.9788
• Monoisotopic Mass: 541.942638
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 1080
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 264
• XLogP3: 1.7

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 239.97